Cas no 1366326-48-8 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid
• CAS No: 1366326-48-8
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 6428665
• PubChem ID: 165510012
• Update Time: 2025-06-08

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid
• EN300-1164485
• 1366326-48-8

• Inchi： 1S/C22H20N2O4/c25-21(26)12-20(19-10-5-11-23-19)24-22(27)28-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,20,23H,12-13H2,(H,24,27)(H,25,26)/t20-/m1/s1
• InChI Key： KEBSVYOXQGQAQQ-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=CC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.4Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid

Introduction to (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid (CAS No. 1366326-48-8)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid (CAS No. 1366326-48-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pyrroline, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure, featuring a protected amino group and a pyrrole ring, makes it an essential building block for the development of novel therapeutics and diagnostic tools.

The chemical structure of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino functionality and a pyrrole ring attached to the carboxylic acid moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic strategies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid in the development of novel drugs. For instance, studies have shown that compounds derived from this intermediate exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These findings have sparked significant interest among researchers and pharmaceutical companies, leading to increased efforts to explore its potential therapeutic applications.

In addition to its role in drug discovery, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid has also found applications in the development of diagnostic tools. The unique electronic properties of the pyrrole ring make it suitable for use in fluorescence-based assays and imaging techniques. Researchers have utilized this compound to design highly sensitive and selective probes for detecting specific biomolecules, such as proteins and nucleic acids.

The synthesis of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid involves several well-established chemical reactions. The key steps include the protection of the amino group with Fmoc chloride, followed by the introduction of the pyrrole ring through a suitable coupling reaction. The final product is typically obtained in high yield and purity, making it readily available for further synthetic transformations.

One of the notable features of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid is its chirality. The (R) configuration at the chiral center imparts specific stereochemical properties that are crucial for its biological activity. This chirality can be selectively introduced during synthesis using chiral auxiliaries or asymmetric catalysis, ensuring that the desired enantiomer is obtained with high enantiomeric excess.

The stability and solubility properties of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid have been extensively studied. It is generally stable under standard laboratory conditions and can be stored for extended periods without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions.

In terms of solubility, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanoic acid exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). This property facilitates its use in various synthetic protocols and biological assays. However, its limited solubility in water necessitates careful consideration when designing aqueous-based applications.

The safety profile of (3R)-3-{(Fmoc-amino}-pyrroline-carboxylic acid) has been evaluated through extensive toxicological studies. These studies have shown that it is generally safe for use in laboratory settings when appropriate handling procedures are followed. However, as with any chemical compound, proper personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, (3R)-3-{(Fmoc-amino}-pyrroline-carboxylic acid) (CAS No. 1366326-48-8) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic utility make it an indispensable tool for scientists working on drug discovery and development projects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.